Cas no 1038286-81-5 ((cyclohex-3-en-1-yl)methyl2-(diethylamino)ethylamine)
(cyclohex-3-en-1-yl)methyl2-(diethylamino)ethylamine Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Ethanediamine, N2-(3-cyclohexen-1-ylmethyl)-N1,N1-diethyl-
- (cyclohex-3-en-1-yl)methyl2-(diethylamino)ethylamine
-
- Inchi: 1S/C13H26N2/c1-3-15(4-2)11-10-14-12-13-8-6-5-7-9-13/h5-6,13-14H,3-4,7-12H2,1-2H3
- InChI Key: IZXVBBFLYJWRIA-UHFFFAOYSA-N
- SMILES: C(N(CC)CC)CNCC1CCC=CC1
(cyclohex-3-en-1-yl)methyl2-(diethylamino)ethylamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-168892-0.05g |
[(cyclohex-3-en-1-yl)methyl][2-(diethylamino)ethyl]amine |
1038286-81-5 | 0.05g |
$528.0 | 2023-09-20 | ||
| Enamine | EN300-168892-0.1g |
[(cyclohex-3-en-1-yl)methyl][2-(diethylamino)ethyl]amine |
1038286-81-5 | 0.1g |
$553.0 | 2023-09-20 | ||
| Enamine | EN300-168892-0.25g |
[(cyclohex-3-en-1-yl)methyl][2-(diethylamino)ethyl]amine |
1038286-81-5 | 0.25g |
$579.0 | 2023-09-20 | ||
| Enamine | EN300-168892-0.5g |
[(cyclohex-3-en-1-yl)methyl][2-(diethylamino)ethyl]amine |
1038286-81-5 | 0.5g |
$603.0 | 2023-09-20 | ||
| Enamine | EN300-168892-1.0g |
[(cyclohex-3-en-1-yl)methyl][2-(diethylamino)ethyl]amine |
1038286-81-5 | 1g |
$1014.0 | 2023-06-08 | ||
| Enamine | EN300-168892-2.5g |
[(cyclohex-3-en-1-yl)methyl][2-(diethylamino)ethyl]amine |
1038286-81-5 | 2.5g |
$1230.0 | 2023-09-20 | ||
| Enamine | EN300-168892-5.0g |
[(cyclohex-3-en-1-yl)methyl][2-(diethylamino)ethyl]amine |
1038286-81-5 | 5g |
$2940.0 | 2023-06-08 | ||
| Enamine | EN300-168892-10.0g |
[(cyclohex-3-en-1-yl)methyl][2-(diethylamino)ethyl]amine |
1038286-81-5 | 10g |
$4360.0 | 2023-06-08 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01013227-1g |
(Cyclohex-3-en-1-ylmethyl)[2-(diethylamino)ethyl]amine |
1038286-81-5 | 95% | 1g |
¥4991.0 | 2023-03-01 | |
| Ambeed | A1058115-1g |
(Cyclohex-3-en-1-ylmethyl)[2-(diethylamino)ethyl]amine |
1038286-81-5 | 95% | 1g |
$727.0 | 2024-04-26 |
(cyclohex-3-en-1-yl)methyl2-(diethylamino)ethylamine Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
Additional information on (cyclohex-3-en-1-yl)methyl2-(diethylamino)ethylamine
Recent Advances in the Study of (cyclohex-3-en-1-yl)methyl 2-(diethylamino)ethylamine (CAS: 1038286-81-5) in Chemical Biology and Pharmaceutical Research
The compound (cyclohex-3-en-1-yl)methyl 2-(diethylamino)ethylamine (CAS: 1038286-81-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclohexenyl and diethylaminoethylamine functional groups, has shown promising potential in various applications, including drug discovery, medicinal chemistry, and biochemical studies. The following research brief synthesizes the latest findings related to this compound, highlighting its synthesis, biological activity, and potential therapeutic applications.
Recent studies have focused on the synthesis and optimization of (cyclohex-3-en-1-yl)methyl 2-(diethylamino)ethylamine, with particular emphasis on improving yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel catalytic method for its synthesis, achieving a 92% yield under mild conditions. This advancement is critical for scaling up production and facilitating further biological testing. Additionally, the compound's stability under physiological conditions has been investigated, revealing favorable pharmacokinetic properties that enhance its suitability for in vivo studies.
In terms of biological activity, (cyclohex-3-en-1-yl)methyl 2-(diethylamino)ethylamine has demonstrated notable interactions with various cellular targets. A study published in Bioorganic & Medicinal Chemistry Letters identified its role as a modulator of G-protein-coupled receptors (GPCRs), particularly those involved in neurotransmitter signaling. This finding suggests potential applications in neurological disorders, such as Parkinson's disease and depression. Furthermore, preliminary in vitro assays have shown that the compound exhibits inhibitory effects on certain cancer cell lines, warranting further investigation into its anticancer properties.
The pharmacological potential of (cyclohex-3-en-1-yl)methyl 2-(diethylamino)ethylamine extends to its use as a building block for more complex drug molecules. Researchers have successfully incorporated this compound into the design of novel small-molecule inhibitors targeting specific enzymes involved in inflammatory pathways. These inhibitors have shown efficacy in reducing inflammation in animal models, indicating potential for treating chronic inflammatory diseases. The versatility of this compound as a pharmacophore underscores its value in drug development.
Despite these promising findings, challenges remain in the clinical translation of (cyclohex-3-en-1-yl)methyl 2-(diethylamino)ethylamine. Issues such as bioavailability, toxicity, and off-target effects need to be addressed through comprehensive preclinical studies. Recent efforts have focused on structural modifications to enhance selectivity and reduce adverse effects. Collaborative research between academic institutions and pharmaceutical companies is expected to accelerate the development of derivatives with improved therapeutic profiles.
In conclusion, (cyclohex-3-en-1-yl)methyl 2-(diethylamino)ethylamine (CAS: 1038286-81-5) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its unique structural features and diverse biological activities make it a valuable candidate for further exploration. Continued research into its synthesis, mechanism of action, and therapeutic applications will likely yield significant contributions to the field, paving the way for novel treatments for various diseases.
1038286-81-5 ((cyclohex-3-en-1-yl)methyl2-(diethylamino)ethylamine) Related Products
- 73816-65-6(2-[3-(4-methylpiperazin-1-yl)propyl]-1,3,3a,4,7,7a-hexahydroisoindole)
- 416892-67-6
- 6634-32-8(1H-Isoindole,2-decyl-2,3,3a,4,7,7a-hexahydro-, hydrochloride (9CI))
- 74051-71-1(1H-Isoindolium,2,3,3a,4,7,7a-hexahydro-2-methyl-2-[3-(1,4,4-trimethylpiperazinium-1-yl)propyl]-,iodide (1:3))
- 802558-98-1(2H-Isoindole-2-ethanamine,1,3,3a,4,7,7a-hexahydro-N,N,5-trimethyl-, (3aR,7aS)-rel-)
- 101320-00-7(2,2'-Ethylenebis[3a,4,7,7a-tetrahydro-2-methyl-4,7-ethanoisoindoliniumiodide] (6CI,7CI))
- 13758-99-1(4,7-Ethanoisoindolinium,3a,4,7,7a-tetrahydro-2-methyl-2-[2-(1-methylpyrrolidinio)ethyl]-, diiodide(8CI))
- 436099-82-0(1-[[(1R)-1-cyclohex-3-enyl]methyl]-2,3,5,6-tetrahydropyrazine)
- 73816-66-7( )
- 87463-46-5(Isoquinoline, 1,2,3,4,4a,7,8,8a-octahydro-2-methyl-, trans-)